2-(2,4-dichlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide

• Molecular Formula: C22H18Cl2N2O3
• Molecular Weight: 429.3 g/mol
• IUPAC Name: N-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]-2-phenylacetamide
• InChI: InChI=1S/C22H18Cl2N2O3/c23-16-6-11-20(19(24)13-16)29-14-22(28)26-18-9-7-17(8-10-18)25-21(27)12-15-4-2-1-3-5-15/h1-11,13H,12,14H2,(H,25,27)(H,26,28)
• InChI Key: XFUPTBRSIIOCOI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-{4-[(phenylacetyl)amino]phenyl}acetamide, commonly known as DPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA is a white crystalline solid that is soluble in organic solvents and is widely used in laboratory experiments.

Mechanism of Action

DPA works by inhibiting the activity of certain enzymes that are essential for the growth and survival of microorganisms and cancer cells. It also disrupts the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
DPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. It also has anticancer properties and has been shown to inhibit the growth of cancer cells. DPA has been shown to have a low toxicity profile and does not cause any significant adverse effects in laboratory animals.

Advantages and Limitations for Lab Experiments

DPA has several advantages for laboratory experiments. It is easy to synthesize and purify, and it has a wide range of applications in various fields. However, DPA has some limitations as well. It is not very water-soluble, which can limit its use in aqueous solutions. It also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on DPA. One area of research is the development of new synthesis methods that can improve the yield and purity of DPA. Another area of research is the investigation of the potential applications of DPA in medicine, agriculture, and environmental science. Additionally, research can be conducted to determine the optimal dosage and administration of DPA to maximize its effectiveness.

Synthesis Methods

The synthesis of DPA involves the reaction of 2,4-dichlorophenol with N-(4-aminophenyl)acetamide in the presence of a catalyst. The resulting product is then purified by recrystallization to obtain pure DPA.

Scientific Research Applications

DPA has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, DPA has been shown to have antimicrobial, antifungal, and anticancer properties. In agriculture, DPA has been used as a herbicide to control the growth of weeds. In environmental science, DPA has been used as a pollutant indicator to measure the level of contamination in water bodies.